Cas no 105535-82-8 (3-tridec-1-ynylpyridine-4-carbaldehyde)

• Product Name: 3-tridec-1-ynylpyridine-4-carbaldehyde
• CAS No: 105535-82-8
• MF: C₁₉H₂₇NO
• MW: 285.423785448074
• CID: 1154700
• PubChem ID: 20147150
• Update Time: 2025-04-20

3-tridec-1-ynylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tridec-1-ynylpyridine-4-carbaldehyde
• 3-(TRIDEC-1-YN-1-YL)PYRIDINE-4-CARBALDEHYDE
• 3-(1-Tridecynyl)pyridine-4-carboxaldehyde
• DTXSID60602968
• SCHEMBL10664195
• 105535-82-8
• BAVDEAMSBQSJON-UHFFFAOYSA-N

• Inchi： 1S/C19H27NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-16-20-15-14-19(18)17-21/h14-17H,2-11H2,1H3
• InChI Key： BAVDEAMSBQSJON-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=CC=1C#CCCCCCCCCCCC

Computed Properties

• Exact Mass: 285.20941
• Monoisotopic Mass: 285.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96